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Abstract

(R)-3-Amino-4-methylpentanoic acid, also known as (3R)-B-leucine, is a chiral non-
proteinogenic 3-amino acid. As a structural isomer of the essential amino acid L-leucine and an
analogue of y-aminobutyric acid (GABA), it occupies a unique space at the intersection of
metabolism and neuropharmacology. This technical guide provides an in-depth analysis of its
fundamental properties, stereoselective synthesis, biological significance, and applications for
researchers and professionals in drug development. We will explore its metabolic origins, its
relationship to key pharmaceutical agents like Pregabalin, and provide validated protocols for
its synthesis and analysis, grounding all claims in authoritative references.

Core Physicochemical and Structural Properties

(R)-3-Amino-4-methylpentanoic acid is a white to off-white solid at standard conditions. Its
identity is defined by a unique combination of chemical identifiers and physical properties that
dictate its behavior in experimental settings.
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Nomenclature and Chemical Identity

The compound is systematically named (3R)-3-amino-4-methylpentanoic acid according to

IUPAC nomenclature.[1] However, it is frequently referred to by several synonyms in

commercial and academic literature, the most common being (3R)-B-Leucine, reflecting its

status as the [3-amino acid counterpart to L-leucine.[1]

Table 1: Chemical Identifiers and Core Properties

Property Value Source(s)
(3R)-3-amino-4-

IUPAC Name o [1]
methylpentanoic acid
(3R)-B-Leucine, L-B-Leucine,

Common Synonyms ) [1]
(R)-beta-homovaline

CAS Number 75992-50-6 [1]

Molecular Formula CeH13NO:2 [1]

Molecular Weight 131.17 g/mol [1]

Canonical SMILES CC(C)N [1]
GLUJINGJDHCTUJY-

InChlKey [1]
RXMQYKEDSA-N

Appearance White to off-white solid

Melting Point 206-209°C [2]

Boiling Point 232°C at 760 mmHg [2]

Structural Relationships and Stereochemistry

The defining feature of this molecule is the stereocenter at the C3 position, which confers its

chirality. Its structure is closely related to several biologically significant molecules, a

relationship that is fundamental to understanding its potential applications and mechanism of

action.
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Caption: Structural relationship of (R)-3-Amino-4-methylpentanoic acid.

Synthesis and Stereochemical Control

The synthesis of enantiomerically pure B-amino acids is a significant challenge in organic
chemistry. Direct asymmetric synthesis can be complex; therefore, a common and robust
strategy involves the synthesis of a racemic mixture followed by chiral resolution. This is
particularly relevant in pharmaceutical manufacturing, where an undesired enantiomer of a
related intermediate must be removed.[3]

Rationale for Chiral Resolution

The synthesis of pregabalin, a drug sold as the (S)-enantiomer, often proceeds through a
racemic intermediate like 3-(carbamoylmethyl)-5-methylhexanoic acid. The undesired (R)-
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enantiomer must be efficiently separated. The principles used in this separation are directly
applicable to the resolution of racemic 3-amino-4-methylpentanoic acid. The core strategy is to
use a chiral resolving agent, such as (R)-(+)-a-phenylethylamine, to form a pair of
diastereomeric salts.[3] These diastereomers possess different physical properties, most
critically, different solubilities in a given solvent system, allowing for their separation by
fractional crystallization.[3]
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Caption: Metabolic formation of 3-Leucine from L-Leucine.

Pharmacological Profile and Inferences

Direct pharmacological studies on (R)-3-amino-4-methylpentanoic acid are limited. However,
its structural similarity to other neuroactive compounds allows for informed hypotheses.

o Comparison to L-Leucine: The a-isomer, L-leucine, is a well-known activator of the
mechanistic target of rapamycin (mTOR) signaling pathway, which is a central regulator of
protein synthesis and muscle growth. [4][5]It is not established whether (3-leucine shares this
activity, and its different topology (B vs. a) makes it unlikely to be a substrate for protein
synthesis.

o GABA Analogue: As a GABA analogue, it is structurally related to neurotransmitters and
neuromodulators. Pregabalin, a potent anticonvulsant and analgesic, does not act directly on
GABA receptors but binds with high affinity to the a26-1 subunit of voltage-gated calcium
channels. [6]This is a plausible, though unconfirmed, target for 3-leucine and represents a
key area for future research.
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Applications in Research and Drug Development

The primary value of (R)-3-amino-4-methylpentanoic acid in the pharmaceutical industry is
as a chiral building block, a reference standard for impurity analysis, and a tool for structure-
activity relationship (SAR) studies.

» Chiral Synthon: It can be used in the synthesis of novel pharmaceutical candidates where a
B-amino acid scaffold with a specific stereochemistry is required.

e Impurity Reference Standard: In the synthesis of (S)-pregabalin, the corresponding (R)-
enantiomer of a key intermediate is a potential process-related impurity. Having a pure
standard of structurally related chiral molecules like (R)-3-amino-4-methylpentanoic acid is
crucial for developing and validating analytical methods to quantify such impurities.

o SAR Studies: By comparing the biological activity of (R)-3-amino-4-methylpentanoic acid
with its (S)-enantiomer, L-leucine, and pregabalin, researchers can probe the stereochemical
requirements of receptor binding sites and metabolic enzymes.

Analytical Characterization

Ensuring the purity and stereochemical integrity of (R)-3-amino-4-methylpentanoic acid is
paramount. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for
this purpose.

Protocol: Chiral HPLC for Enantiomeric Purity

This method describes a general approach for separating enantiomers after derivatization, a
common technique for amino acids. [7] Principle: The (R) and (S) enantiomers are first reacted
with a chiral derivatizing agent to form diastereomers. These diastereomers can then be
separated on a standard, achiral reversed-phase column (e.g., C18).

Materials:
e Sample of 3-amino-4-methylpentanoic acid

« Chiral derivatizing agent (e.g., o-phthalaldehyde (OPA) with N-acetyl-L-cysteine (NAC)) [7]*
HPLC-grade acetonitrile and water
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o Buffer (e.g., sodium phosphate, pH 6.8)
e Reversed-phase C18 HPLC column
Procedure:

» Derivatization: In a vial, mix the sample solution with the OPA/NAC reagent in a borate buffer
(pH ~9.5). Allow the reaction to proceed for a few minutes at room temperature to form
stable diastereomeric isoindole derivatives.

o Chromatographic Conditions:
o Column: Standard C18, 4.6 x 250 mm, 5 um particle size.

o Mobile Phase: A gradient of aqueous phosphate buffer and acetonitrile. For example,
starting with 10% acetonitrile and ramping to 40% over 50 minutes. [7] * Flow Rate: 1.0
mL/min.

o Detection: Fluorescence detector (Excitation: ~340 nm, Emission: ~450 nm).

e Analysis: The two diastereomers will elute at different retention times. The enantiomeric
excess (% ee) can be calculated from the integrated peak areas of the two isomers. The
addition of ion-pair reagents to the mobile phase can sometimes be used to improve the
resolution between the diastereomer peaks. [7]

Safety, Handling, and Storage

(R)-3-Amino-4-methylpentanoic acid is classified as a hazardous substance and requires
careful handling in a laboratory setting. [1][2] Table 2: GHS Hazard and Precautionary
Information
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Classification

GHS Code

Description

Source(s)

Hazard Statements

H302

Harmful if swallowed.

[2]

H315 Causes skin irritation. [1][2]
Causes serious eye
H319 N [1][2]
irritation.
May cause respiratory
H335 o [1](2]
irritation.
Precautionary _ _
P261 Avoid breathing dust. [1112]
Statements
Wear protective
P280 _ [2]
gloves/eye protection.
IF ON SKIN: Wash
P302+P352 with plenty of soap [2]
and water.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [2]

lenses, if present and
easy to do. Continue

rinsing.

Handling: Use only in a well-ventilated area,
preferably within a fume hood. [3]Avoid
generating dust. Wear standard personal
protective equipment (PPE), including safety
goggles, gloves, and a lab coat. [3]Storage:
Store in a tightly sealed container in a cool, dry
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place. For long-term stability as a powder,
storage at -20°C is recommended. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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